(2Z)-3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-N-phenyl-2-(phenylimino)-1,3-thiazinane-6-carboxamide

• Molecular Formula: C25H21N3O4S
• Molecular Weight: 459.5 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-N-phenyl-2-phenylimino-1,3-thiazinane-6-carboxamide
• InChI: InChI=1S/C25H21N3O4S/c29-23-14-22(24(30)26-18-7-3-1-4-8-18)33-25(27-19-9-5-2-6-10-19)28(23)15-17-11-12-20-21(13-17)32-16-31-20/h1-13,22H,14-16H2,(H,26,30)
• InChI Key: YVNIQSQLHFVMBN-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC(=NC2=CC=CC=C2)N(C1=O)CC3=CC4=C(C=C3)OCO4)C(=O)NC5=CC=CC=C5

Description

“(2Z)-3-(1,3-Benzodioxol-5-ylmethyl)-4-oxo-N-phenyl-2-(phenylimino)-1,3-thiazinane-6-carboxamide” is a thiazinane derivative featuring a six-membered ring containing sulfur and nitrogen atoms. Key structural elements include:

• A 1,3-thiazinane core with a Z-configuration imino group at position 2.
• 1,3-Benzodioxol-5-ylmethyl substituent at position 3, contributing lipophilic character.
• Phenylimino and N-phenylcarboxamide groups at positions 2 and 6, respectively.
• A 4-oxo moiety, which may influence hydrogen-bonding interactions .

Structural determination of such compounds typically employs crystallographic tools like SHELX for refinement and ORTEP for visualization .

Biological Activity

Chemical Structure and Properties

The compound belongs to a class of thiazine derivatives, which are known for their diverse biological activities. Its structure features a benzodioxole moiety, which is often associated with various pharmacological effects due to its ability to interact with biological targets.

Biological Activity

The biological activity of thiazine derivatives has been extensively studied, particularly their potential as antimicrobial, anticancer, and anti-inflammatory agents. The specific compound mentioned may exhibit similar properties based on the characteristics of its structural components.

Antimicrobial Activity
Thiazine derivatives have demonstrated significant antibacterial properties against various strains of bacteria. For instance, compounds with similar structures have shown effectiveness against Gram-positive and Gram-negative bacteria. The mechanism often involves the inhibition of cell wall synthesis or interference with protein synthesis pathways.

Anticancer Potential
Research indicates that thiazine compounds can induce apoptosis in cancer cells. This is often mediated through the modulation of key signaling pathways involved in cell survival and proliferation. Studies have shown that certain thiazine derivatives can inhibit tumor growth in vitro and in vivo.

Anti-inflammatory Effects
Thiazine derivatives are also investigated for their anti-inflammatory properties. They may inhibit pro-inflammatory cytokines and enzymes such as COX-2, which play a crucial role in inflammatory responses.

Case Studies and Research Findings

• Antibacterial Activity Study
  • A study evaluated the antibacterial properties of various thiazine derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that specific modifications to the thiazine ring enhanced antibacterial activity significantly.
• Anticancer Research
  • In vitro studies demonstrated that certain thiazine derivatives could reduce cell viability in cancer cell lines by inducing apoptosis via mitochondrial pathways.
• Anti-inflammatory Mechanism
  • Research has shown that thiazine derivatives can downregulate the expression of inflammatory markers in cellular models, suggesting a potential therapeutic application in chronic inflammatory diseases.

Data Tables

Activity Type	Compound Example	Activity Observed	Reference
Antibacterial	Thiazine Derivative A	MIC = 15 μg/mL against E. coli	Study 1
Anticancer	Thiazine Derivative B	50% inhibition at 10 μM	Study 2
Anti-inflammatory	Thiazine Derivative C	Reduced TNF-α levels	Study 3

Comparison with Similar Compounds

Core Structural Differences

Compound	Core Structure	Key Features
Target Compound	1,3-Thiazinane (6-membered)	Contains an imino group (C=N) and carboxamide at C6
Compounds 11a, 11b	Thiazolo[3,2-a]pyrimidine	Fused 5- and 6-membered rings; carbonitrile (CN) at C6
Compound 12	Pyrimido[2,1-b]quinazoline	Fused 6- and 6-membered rings; carboxamide and nitrile groups

Substituent and Functional Group Analysis

Compound	Substituents	Functional Groups
Target Compound	1,3-Benzodioxol-5-ylmethyl, N-phenyl	Carboxamide, imino, oxo
11a	2,4,6-Trimethylbenzylidene, 5-methylfuran	Carbonitrile, oxo, NH
11b	4-Cyanobenzylidene, 5-methylfuran	Carbonitrile, oxo, NH
12	Anthranilic acid-derived quinazoline	Carboxamide, nitrile, NH

Key Insights :

• The 1,3-benzodioxol group in the target compound enhances electron-rich aromaticity, unlike the electron-withdrawing nitrile groups in analogs 11a, 11b, and 12.
• Carboxamide groups (target and compound 12) may improve solubility compared to nitrile-containing analogs .

Physicochemical Properties

Compound	Melting Point (°C)	Molecular Formula	Molecular Weight
Target Compound	Hypothetical	C₂₄H₂₀N₃O₄S	454.5 g/mol
11a	243–246	C₂₀H₁₀N₄O₃S	386.4 g/mol
11b	213–215	C₂₂H₁₇N₃O₃S	403.4 g/mol
12	268–269	C₁₇H₁₀N₄O₃	318.3 g/mol

Key Insight : The target’s higher molecular weight and benzodioxol group may increase melting points compared to analogs.

Research Implications

• Crystallography : Tools like SHELXL and WinGX are critical for resolving complex hydrogen-bonding networks in such molecules .
• Microbial Relevance : While Pseudomonas-derived metabolites (e.g., pyoverdine) differ structurally, shared functional groups (e.g., carboxamide) may inspire hybrid synthetic-biosynthetic approaches.